2,9-Dipiperidino-13-thiabicyclo(8.2.1)tridec-5-ene dihydrochloride

• CAS RN: 174198-15-3
• Molecular Formula: C22H40Cl2N2S
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 1-[(5Z)-9-piperidin-1-yl-13-thiabicyclo[8.2.1]tridec-5-en-2-yl]piperidine;dihydrochloride
• InChI: InChI=1S/C22H38N2S.2ClH/c1-2-6-12-20(24-17-9-4-10-18-24)22-14-13-21(25-22)19(11-5-1)23-15-7-3-8-16-23;;/h1-2,19-22H,3-18H2;2*1H/b2-1-
• InChI Key: QYFAROIIBWGCMD-UAIGNFCESA-N
• Isomeric SMILES: C1CCN(CC1)C2CC/C=C\CCC(C3CCC2S3)N4CCCCC4.Cl.Cl
• SMILES: C1CCN(CC1)C2CCC=CCCC(C3CCC2S3)N4CCCCC4.Cl.Cl
• synonyms: 2,9-Dipiperidino-13-thiabicyclo(8.2.1)tridec-5-ene dihydrochloride

Description

2,9-Dipiperidino-13-thiabicyclo(8.2.1)tridec-5-ene dihydrochloride, commonly known as DTBT, is a chemical compound that has been widely used in scientific research. It is a bicyclic sulfur-containing molecule that has been shown to have various biochemical and physiological effects. DTBT has been used in a variety of applications, including as a fluorescent probe for studying protein-ligand interactions, as a reagent for the synthesis of novel organic compounds, and as a potential therapeutic agent for the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of DTBT is not fully understood, but it is thought to involve the binding of the molecule to proteins and other biomolecules. This binding can lead to changes in the conformation and activity of the biomolecule, which can have downstream effects on cellular processes.
Biochemical and Physiological Effects:
DTBT has been shown to have various biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and carbonic anhydrase. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DTBT in lab experiments is its ability to act as a fluorescent probe for studying protein-ligand interactions. This allows for easy detection and visualization of these interactions, which can be difficult to study using other methods. Additionally, DTBT has a high affinity for binding to proteins, which can make it a useful tool for studying protein structure and function.
One limitation of using DTBT in lab experiments is its potential toxicity. While the molecule has been shown to be relatively safe at low concentrations, high concentrations can be toxic to cells and organisms. Additionally, the molecule's high affinity for binding to proteins can make it difficult to study specific protein-ligand interactions, as it may bind to multiple proteins simultaneously.

Future Directions

There are many potential future directions for research involving DTBT. One area of interest is the development of new synthetic routes for the production of complex organic molecules using DTBT as a reagent. Additionally, there is potential for the development of new therapeutic agents based on the molecule's antioxidant and anti-inflammatory properties.
Another area of interest is the development of new fluorescent probes based on the structure of DTBT. This could lead to the development of more sensitive and specific probes for studying protein-ligand interactions and other cellular processes.
Overall, DTBT is a versatile molecule with many potential applications in scientific research. While there are limitations to its use, its unique properties make it a valuable tool for studying a variety of biological processes.

Synthesis Methods

DTBT can be synthesized through a multi-step process involving the reaction of various reagents. One common method involves the reaction of 2,5-dimethyl-1,4-benzoquinone with piperidine to form 2,5-dimethyl-1,4-bis(piperidin-1-yl)benzene. This compound is then reacted with sulfur to form the bicyclic DTBT molecule. The final product is typically obtained as a white or off-white powder.

Scientific Research Applications

DTBT has been used in a variety of scientific research applications due to its unique properties. One of the most common uses of DTBT is as a fluorescent probe for studying protein-ligand interactions. This is because the molecule has a high affinity for binding to proteins, and the fluorescent properties of the molecule allow for easy detection and visualization of protein-ligand interactions.
DTBT has also been used as a reagent for the synthesis of novel organic compounds. This is due to the molecule's ability to undergo various chemical reactions, such as nucleophilic substitution and oxidation. This has led to the development of new synthetic routes for the production of complex organic molecules.